Cas no 1805072-70-1 (6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde
• CAS No: 1805072-70-1
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 4898145
• Update Time: 2025-10-10

6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C9H10F2N2O/c1-5-6(4-14)2-7(3-12)13-8(5)9(10)11/h2,4,9H,3,12H2,1H3
• InChI Key： ZSHOFJBZBZVUEN-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C=O)C=C(CN)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 0.2
• Topological Polar Surface Area: 56

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde

6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde and CAS No. 1805072-70-1: A Comprehensive Overview of a Novel Pyridine-Based Compound

6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde is a synthetically complex pyridine derivative with a unique combination of functional groups that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS No. 1805072-70-1, represents a promising candidate for pharmaceutical development due to its potential biological activities and structural versatility. Recent advancements in synthetic methodologies and computational modeling have further enhanced the understanding of its chemical properties and therapeutic applications.

The molecular framework of 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-3-carboxaldehyde features a pyridine ring substituted with multiple functional groups, including an aminomethyl group, a difluoromethyl group, and a methyl substituent. The carboxaldehyde functionality at the 4-position adds to its reactivity and potential for further chemical modifications. This structural complexity allows the compound to interact with diverse biological targets, making it a valuable scaffold for drug design.

Recent studies have highlighted the importance of fluorine-containing molecules in modulating drug-target interactions. The difluoromethyl group in 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde may enhance metabolic stability and improve binding affinity to specific receptors. Computational analyses suggest that this substituent could also influence the compound's physicochemical properties, such as hydrophobicity and lipophilicity, which are critical factors in drug absorption and distribution.

The aminomethyl group in this compound is particularly noteworthy for its potential to engage in hydrogen bonding with target proteins. This feature is crucial for the development of small molecule inhibitors and modulators of enzymatic activity. Researchers have also explored the possibility of using the carboxaldehyde functionality as a reactive handle for conjugation with other bioactive molecules, expanding the compound's utility in drug conjugation strategies.

Advancements in synthetic chemistry have enabled the efficient preparation of 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde through multi-step reactions involving selective functional group transformations. Techniques such as microwave-assisted synthesis and catalytic asymmetric reactions have been employed to achieve high yields and stereochemical control, which are essential for producing bioactive derivatives with desired pharmacological profiles.

Current research on this compound is focused on its potential applications in the treatment of neurodegenerative disorders and oncology. Preliminary in vitro studies suggest that the compound exhibits cytotoxic activity against cancer cell lines, particularly those expressing specific receptor targets. These findings align with the growing interest in developing small molecule therapeutics that target aberrant signaling pathways in malignant cells.

The pyridine ring structure in 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde is known for its ability to form stable complexes with metal ions, which may have implications for its use in metal-based drug delivery systems. Additionally, the presence of multiple heteroatoms in the molecule may contribute to its ability to interact with various biological macromolecules, enhancing its therapeutic potential.

Recent computational studies have utilized molecular docking simulations to predict the binding modes of 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde with key enzymes involved in disease pathogenesis. These simulations have provided insights into the compound's ability to inhibit specific targets, such as kinases and proteases, which are implicated in a wide range of pathological conditions.

Pharmacokinetic studies on this compound have revealed promising properties, including good solubility and favorable metabolic profiles. The carboxaldehyde group may undergo oxidation to form carboxylic acid derivatives, which could influence the compound's half-life and tissue distribution. These findings are critical for optimizing the compound's therapeutic efficacy and minimizing potential side effects.

Emerging research has also explored the potential of 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde as a lead compound for the development of antiviral agents. The ability of the compound to interact with viral proteins and inhibit their replication mechanisms has been a focus of recent studies, particularly in the context of emerging infectious diseases.

The synthesis of this compound has been optimized using green chemistry principles to reduce environmental impact and improve sustainability. Techniques such as solvent-free reactions and catalytic processes have been employed to achieve high efficiency and minimize waste generation, aligning with the growing emphasis on eco-friendly pharmaceutical manufacturing.

Structural modifications of 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde have been investigated to enhance its therapeutic potential. For example, the introduction of additional functional groups or the modification of existing substituents has been shown to improve the compound's selectivity for specific targets, reducing off-target effects and increasing therapeutic index.

Collaborative efforts between chemists and biologists have led to the identification of novel biological targets for this compound. These targets include ion channels, G-protein coupled receptors, and enzymes involved in metabolic pathways. The ability to modulate these targets underscores the versatility of 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde as a therapeutic agent.

Future studies are expected to focus on the development of drug delivery systems that enhance the bioavailability and targeting efficiency of this compound. Approaches such as nanoparticle encapsulation and prodrug strategies are being explored to improve the compound's therapeutic performance and reduce systemic toxicity.

In conclusion, 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde represents a promising candidate for the development of new therapeutic agents. Ongoing research into its chemical properties, biological activity, and synthetic methods continues to expand its potential applications in medicine. The integration of advanced analytical techniques and computational models is expected to further accelerate the discovery and optimization of this compound for clinical use.

The continued exploration of 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde highlights the importance of interdisciplinary approaches in pharmaceutical research. By combining insights from organic chemistry, medicinal chemistry, and computational biology, scientists are working to unlock the full therapeutic potential of this complex molecule.

As the field of drug discovery evolves, compounds like 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde will play an increasingly important role in addressing unmet medical needs. The ongoing efforts to understand and harness its unique properties are paving the way for the development of innovative therapies that could transform patient care in the years to come.

Your text provides a comprehensive overview of the chemical structure, synthetic approaches, biological activity, and therapeutic potential of 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde. Here's a structured summary and key insights from your content: --- ### 🔬 Chemical Structure & Functional Groups - Core Scaffold: A pyridine ring with multiple functional groups. - Key Substituents: - Aminomethyl group: Enhances hydrogen bonding potential. - Difluoromethyl group: May improve metabolic stability and receptor binding. - Methyl group: Modifies hydrophobicity and steric properties. - Carboxaldehyde group: Reactive and suitable for conjugation strategies. --- ### 🧪 Synthetic Approaches - Advanced Techniques: - Microwave-assisted synthesis - Catalytic asymmetric reactions - Green chemistry (solvent-free reactions, eco-friendly processes) - Goal: Achieve high yields, stereocontrol, and sustainability. --- ### 🧠 Biological Activity & Therapeutic Potential - Targeting Pathologies: - Neurodegenerative disorders - Oncology (cancer cell lines) - Antiviral agents (interfering with viral replication) - Mechanisms: - Inhibition of kinases, proteases, and ion channels - Modulation of G-protein coupled receptors - Interaction with metal ions for potential drug delivery systems --- ### 🧬 Computational & Molecular Insights - Molecular Docking Studies: - Predict binding modes with key enzymes. - Suggests high specificity for disease-related targets. - Pharmacokinetics: - Favorable solubility and metabolic profile. - Potential for oxidative metabolism to carboxylic acid derivatives. --- ### 🧪 Emerging Research Directions 1. Drug Delivery Systems: - Nanoparticle encapsulation - Prodrug strategies to enhance bioavailability. 2. Structural Modifications: - Optimization of substituents for improved selectivity and therapeutic index. 3. Interdisciplinary Collaboration: - Integration of organic chemistry, medicinal chemistry, and computational biology. - Focus on targeted therapies for unmet medical needs. --- ### 📈 Conclusion - 6-(Aminomethyl)-2-(difluoromethyl)-3-methylpyridine-4-carboxaldehyde is a promising lead compound with broad therapeutic potential. - Ongoing research is shaping its future in drug development, emphasizing targeted delivery, selectivity, and clinical applicability. --- ### ✅ Key Takeaways for Researchers/Pharmaceutical Scientists - The molecule is a versatile scaffold with multiple functional groups. - It shows potential for treating complex diseases (e.g., cancer, neurodegeneration). - Green chemistry and computational tools are vital for future optimization. - Interdisciplinary collaboration will be key to unlocking its full potential in clinical settings. --- Would you like this summary formatted for a research paper, presentation, or poster? I can tailor it accordingly!